Cas no 1270876-85-1 (2-methyl-4-3-(trifluoromethyl)-1H-pyrazol-1-ylbenzaldehyde)

2-Methyl-4-[3-(trifluoromethyl)-1H-pyrazol-1-yl]benzaldehyde is a versatile intermediate in organic synthesis, particularly valued for its trifluoromethyl and pyrazole functionalities. The presence of the electron-withdrawing trifluoromethyl group enhances the reactivity of the pyrazole ring, making it useful in the development of pharmaceuticals, agrochemicals, and specialty materials. The aldehyde moiety provides a reactive handle for further functionalization, enabling the construction of complex molecular architectures. Its stability under standard conditions and compatibility with a range of synthetic transformations make it a reliable building block for researchers. This compound is particularly relevant in medicinal chemistry for the design of bioactive molecules due to its potential to modulate physicochemical properties.

2-methyl-4-3-(trifluoromethyl)-1H-pyrazol-1-ylbenzaldehyde structure

1270876-85-1 structure

Product Name:2-methyl-4-3-(trifluoromethyl)-1H-pyrazol-1-ylbenzaldehyde

CAS No:1270876-85-1

MF:C₁₂H₉F₃N₂O

MW:254.207873106003

CID:4585291

PubChem ID:55038526

Update Time:2025-10-11

2-methyl-4-3-(trifluoromethyl)-1H-pyrazol-1-ylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-methyl-4-[3-(trifluoromethyl)-1H-pyrazol-1-yl]benzaldehyde
- 2-methyl-4-3-(trifluoromethyl)-1H-pyrazol-1-ylbenzaldehyde
- Inchi： 1S/C12H9F3N2O/c1-8-6-10(3-2-9(8)7-18)17-5-4-11(16-17)12(13,14)15/h2-7H,1H3
- InChI Key： UFGWSXJMTWOJAM-UHFFFAOYSA-N
- SMILES： C(=O)C1=CC=C(N2C=CC(C(F)(F)F)=N2)C=C1C

Computed Properties

Exact Mass: 254.06669740g/mol
Monoisotopic Mass: 254.06669740g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 308
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 34.9Å²

2-methyl-4-3-(trifluoromethyl)-1H-pyrazol-1-ylbenzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM457981-250mg	2-methyl-4-[3-(trifluoromethyl)-1H-pyrazol-1-yl]benzaldehyde	1270876-85-1	95%+	250mg	$997	2024-08-02
Chemenu	CM457981-500mg	2-methyl-4-[3-(trifluoromethyl)-1H-pyrazol-1-yl]benzaldehyde	1270876-85-1	95%+	500mg	$1558	2024-08-02
Chemenu	CM457981-1g	2-methyl-4-[3-(trifluoromethyl)-1H-pyrazol-1-yl]benzaldehyde	1270876-85-1	95%+	1g	$1990	2024-08-02
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01003716-1g	2-Methyl-4-[3-(trifluoromethyl)-1H-pyrazol-1-yl]benzaldehyde	1270876-85-1	95%	1g	￥10087.0	2023-04-03
Enamine	EN300-1693243-0.05g	2-methyl-4-[3-(trifluoromethyl)-1H-pyrazol-1-yl]benzaldehyde	1270876-85-1	95%	0.05g	$537.0	2023-09-20
Enamine	EN300-1693243-0.1g	2-methyl-4-[3-(trifluoromethyl)-1H-pyrazol-1-yl]benzaldehyde	1270876-85-1	95%	0.1g	$701.0	2023-09-20
Enamine	EN300-1693243-0.25g	2-methyl-4-[3-(trifluoromethyl)-1H-pyrazol-1-yl]benzaldehyde	1270876-85-1	95%	0.25g	$999.0	2023-09-20
Enamine	EN300-1693243-0.5g	2-methyl-4-[3-(trifluoromethyl)-1H-pyrazol-1-yl]benzaldehyde	1270876-85-1	95%	0.5g	$1574.0	2023-09-20
Enamine	EN300-1693243-1.0g	2-methyl-4-[3-(trifluoromethyl)-1H-pyrazol-1-yl]benzaldehyde	1270876-85-1	95%	1.0g	$2019.0	2023-07-10
Enamine	EN300-1693243-2.5g	2-methyl-4-[3-(trifluoromethyl)-1H-pyrazol-1-yl]benzaldehyde	1270876-85-1	95%	2.5g	$3957.0	2023-09-20

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Additional information on 2-methyl-4-3-(trifluoromethyl)-1H-pyrazol-1-ylbenzaldehyde

Comprehensive Overview of 2-methyl-4-3-(trifluoromethyl)-1H-pyrazol-1-ylbenzaldehyde (CAS No. 1270876-85-1)

2-methyl-4-3-(trifluoromethyl)-1H-pyrazol-1-ylbenzaldehyde (CAS No. 1270876-85-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethylpyrazole moiety and benzaldehyde backbone, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features make it particularly valuable in drug discovery, where fluorinated compounds are increasingly sought after for their enhanced metabolic stability and bioavailability.

The growing interest in 2-methyl-4-3-(trifluoromethyl)-1H-pyrazol-1-ylbenzaldehyde aligns with the broader trend of fluorine-containing pharmaceuticals, a hot topic in modern medicinal chemistry. Researchers frequently explore its potential in designing kinase inhibitors and anti-inflammatory agents, addressing common search queries like "role of trifluoromethyl in drug design" or "pyrazole derivatives in medicine." The compound's CAS No. 1270876-85-1 is often referenced in patent literature, underscoring its industrial relevance.

From a synthetic perspective, 2-methyl-4-3-(trifluoromethyl)-1H-pyrazol-1-ylbenzaldehyde exemplifies the convergence of heterocyclic chemistry and aldehyde functionalization. Its pyrazole ring offers a robust scaffold for further derivatization, while the benzaldehyde group provides a handle for condensation reactions. Such properties are frequently discussed in forums focusing on "building blocks for medicinal chemistry" or "high-value chemical intermediates," reflecting its utility in custom synthesis.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike many halogenated compounds, 2-methyl-4-3-(trifluoromethyl)-1H-pyrazol-1-ylbenzaldehyde is designed to meet stringent safety profiles, aligning with searches for "sustainable fluorochemicals" or "green chemistry alternatives." Its stability under physiological conditions makes it a candidate for prodrug development, another trending area in pharmaceutical sciences.

In summary, 2-methyl-4-3-(trifluoromethyl)-1H-pyrazol-1-ylbenzaldehyde (CAS No. 1270876-85-1) represents a critical intersection of innovation and practicality in organic synthesis. Its relevance to drug discovery, agrochemical formulation, and material science ensures continued interest from both academic and industrial researchers, answering pressing questions about fluorine's role in modern chemistry.